Cas no 22567-36-8 (2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-)

• Product Name: 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
• CAS No: 22567-36-8
• MF: C₁₅H₂₆O₂
• MW: 238.365745067596
• MDL: MFCD10567365
• CID: 261528
• PubChem ID: 329747109
• Update Time: 2025-11-05

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
• (3S,6S)-2,2,6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
• BISABOLOL OXIDE A
• Bisabolol oxide A primary pharmaceutical reference standard
• Bisabololoxid A
• Bisabololoxide A
• CS-0140163
• (3S-(3.alpha.,6.alpha.(R*)))-Tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
• (3S-(3alpha,6alpha(R*)))-Tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-2H-pyran-3-ol
• (-)-.alpha.-Bisabolol oxide A
• HY-N8117
• FS-7249
• 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-,(3S,6S)-
• AKOS040760302
• 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-
• E88846
• .alpha.-Bisabolol oxide
• BISABOLOL OXIDE A (CONSTITUENT OF CHAMOMILE)
• .alpha.-Bisabolol oxide A
• Bisaboloxide A
• DTXSID20891412
• WJHRAVIQWFQMKF-IPYPFGDCSA-N
• 16AE65F94Y
• 2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-tetrahydro-2H-pyran-3-ol
• Bisabolol oxide I
• (3S,6S)-2,2,6-Trimethyl-6-((S)-4-methylcyclohex-3-en-1-yl)tetrahydro-2H-pyran-3-ol
• 22567-36-8
• 2,2,6-Trimethyl-6-(4-methyl-3-cyclohexen-1-yl)tetrahydro-2H-pyran-3-ol-, (-)-
• EINECS 245-086-2
• CHEBI:80719
• UNII-16AE65F94Y
• BISABOLOL OXIDE A (CONSTITUENT OF CHAMOMILE) [DSC]
• BSBO cpd
• 2,2,6-Trimethyl-6-(4-methyl-3-cyclohexen-1-yl)tetrahydro-2H-pyran-3-ol
• (-)-alpha-Bisabolol oxide A
• 2H-Pyran-3-ol, tetrahydro-2,2,6-trimethyl-6-(4-methyl-3-cyclohexen-1-yl)-, (3S-(3alpha,6alpha(R*)))-
• Q27149760
• (3S, 6S)-2, 2, 6-trimethyl-6-[(1S)-4-methylcyclohex-3-en-1-yl]oxan-3-ol
• Bisabolol oxide A, primary pharmaceutical reference standard
• Bisabolol oxide A, analytical standard
• 2H-PYRAN-3-OL, TETRAHYDRO-2,2,6-TRIMETHYL-6-((1S)-4-METHYL-3-CYCLOHEXEN-1-YL)-, (3S,6S)-
• Bisbololoxide A
• NS00094663
• ?-Bisabolol oxide
• alpha-Bisabolol oxide A
• alpha-Bisabolol oxide
• DA-61711

• MDL： MFCD10567365
• Inchi： 1S/C15H26O2/c1-11-5-7-12(8-6-11)15(4)10-9-13(16)14(2,3)17-15/h5,12-13,16H,6-10H2,1-4H3/t12-,13+,15+/m1/s1
• InChI Key： WJHRAVIQWFQMKF-IPYPFGDCSA-N
• SMILES： O1C(C)(C)[C@H](CC[C@@]1(C)[C@@H]1CC=C(C)CC1)O

Computed Properties

• Exact Mass: 238.19300
• Monoisotopic Mass: 238.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.982±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 327.7±42.0 ºC (760 Torr),
• Flash Point: 125.9±22.1 ºC,
• Refractive Index: 1.49
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 29.46000
• LogP: 3.44140

2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- Security Information

• Symbol:
• Hazard Statement： H411
• Warning Statement： P273
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-3-ol,tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-

Compound CAS No 22567-36-8: 2H-Pyran-3-ol, Tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)-

Introduction: The compound CAS No 22567-36-8, also known as 2H-Pyran-3-ol, Tetrahydro-2,2,6-trimethyl-6-[(1S)-4-methyl-3-cyclohexen-1-yl]-, (3S,6S)- is a complex organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields such as pharmaceuticals, materials science, and fragrance industries. The following sections will delve into the structural properties, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties: The molecule features a tetrahydropyran ring system with hydroxyl and methyl substituents. The stereochemistry at positions 3 and 6 is crucial for its biological activity and chemical reactivity. Recent studies have highlighted the importance of the (3S,6S) configuration in determining the compound's stability and interaction with biological systems. The presence of a cyclohexene ring further enhances the molecule's versatility in different chemical environments.

Synthesis Methods: Several synthetic routes have been developed to synthesize this compound efficiently. One prominent method involves the use of asymmetric catalysis to achieve the desired stereochemistry at key positions. Recent advancements in catalytic asymmetric hydrogenation have significantly improved the yield and enantiomeric excess of the product. Additionally, researchers have explored green chemistry approaches to minimize environmental impact during synthesis.

Applications in Pharmaceuticals: This compound has shown promise as a lead molecule in drug discovery programs targeting various diseases such as cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable tool in medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression.

Applications in Materials Science: Beyond pharmaceuticals, this compound has found applications in materials science due to its unique optical and electronic properties. It has been used as a building block for constructing advanced materials such as polymers and nanoparticles with tailored functionalities.

Applications in Fragrance Industry: The compound's pleasant odor profile has made it a popular ingredient in perfumery products. Its ability to retain fragrance over extended periods makes it ideal for use in cosmetics and personal care products.

Recent Research Findings: In recent years, researchers have focused on understanding the compound's interaction with biological systems at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into its binding modes with target proteins.

Safety and Environmental Impact: As with any chemical compound, understanding its safety profile is essential for its responsible use. Studies on its toxicity profile indicate that it poses minimal risk under normal handling conditions when proper safety protocols are followed.

Future Directions: Looking ahead, there is significant potential for further exploration of this compound's properties and applications across multiple disciplines. Ongoing research aims to uncover new synthetic pathways that enhance efficiency while reducing costs.